Cas no 898448-87-8 (3,9-dimethyl-1,7-bis(2-methylpropyl)-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione)

• Product Name: 3,9-dimethyl-1,7-bis(2-methylpropyl)-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione
• CAS No: 898448-87-8
• MF: C₁₇H₂₆N₆O₂
• MW: 346.427342891693
• CID: 5483215
• Update Time: 2025-10-29

3,9-dimethyl-1,7-bis(2-methylpropyl)-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione Chemical and Physical Properties

Names and Identifiers

• 3,9-dimethyl-1,7-bis(2-methylpropyl)-4H-purino[8,7-c][1,2,4]triazine-6,8-dione
• 3,9-dimethyl-1,7-bis(2-methylpropyl)-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione

• Inchi： 1S/C17H26N6O2/c1-10(2)7-22-15(24)13-14(20(6)17(22)25)18-16-21(13)9-12(5)19-23(16)8-11(3)4/h10-11H,7-9H2,1-6H3
• InChI Key： NMYJWRHRVUOMLK-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C3N(C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])N=C(C([H])([H])[H])C([H])([H])N23)N(C([H])([H])[H])C(N1C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])=O

Additional information on 3,9-dimethyl-1,7-bis(2-methylpropyl)-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione

Comprehensive Overview of 3,9-dimethyl-1,7-bis(2-methylpropyl)-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione (CAS No. 898448-87-8)

The compound 3,9-dimethyl-1,7-bis(2-methylpropyl)-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione, identified by its CAS No. 898448-87-8, is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its complex structure, featuring a triazino-purine core, positions it as a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a scaffold for designing novel therapeutics, given its unique molecular framework.

One of the most intriguing aspects of 3,9-dimethyl-1,7-bis(2-methylpropyl)-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione is its structural resemblance to purine derivatives, which are fundamental building blocks in nucleic acids. This resemblance has led to investigations into its potential role in modulating biological pathways, such as those involving adenosine receptors or enzyme inhibition. The compound's dimethyl and bis(2-methylpropyl) substituents further enhance its lipophilicity, making it a subject of interest for optimizing drug-like properties.

In recent years, the scientific community has witnessed a surge in interest around triazino-purine derivatives, driven by their versatility in targeting a wide range of biological processes. For instance, questions like "What are the applications of triazino-purine derivatives in cancer research?" or "How does 3,9-dimethyl-1,7-bis(2-methylpropyl)-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione interact with cellular enzymes?" are frequently searched in academic and industry circles. These inquiries reflect the growing demand for innovative compounds that can address unmet medical needs.

The synthesis of 3,9-dimethyl-1,7-bis(2-methylpropyl)-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Advanced techniques such as NMR spectroscopy and mass spectrometry are routinely employed to confirm its structural integrity. The compound's CAS No. 898448-87-8 serves as a critical identifier in chemical databases, facilitating its traceability in research publications and patent filings.

From a pharmacological perspective, the dimethyl and bis(2-methylpropyl) groups in 3,9-dimethyl-1,7-bis(2-methylpropyl)-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione may influence its bioavailability and metabolic stability. These attributes are particularly relevant in the context of drug design, where optimizing pharmacokinetic profiles is paramount. Researchers are also exploring its potential as a precursor for synthesizing analogs with enhanced therapeutic efficacy.

Another area of interest is the compound's potential role in neurodegenerative diseases. Given the increasing prevalence of conditions like Alzheimer's and Parkinson's, there is a pressing need for molecules that can modulate key pathological pathways. The triazino-purine scaffold, with its ability to interact with multiple biological targets, offers a promising avenue for developing neuroprotective agents. Searches such as "Can triazino-purine derivatives mitigate oxidative stress?" highlight the public's curiosity about its therapeutic potential.

In addition to its biomedical applications, 3,9-dimethyl-1,7-bis(2-methylpropyl)-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione has also piqued the interest of material scientists. Its unique heterocyclic structure could be leveraged in the development of advanced materials, such as organic semiconductors or catalysts. The compound's CAS No. 898448-87-8 is often referenced in cross-disciplinary studies, underscoring its versatility beyond traditional pharmaceutical applications.

As the scientific community continues to unravel the full potential of 3,9-dimethyl-1,7-bis(2-methylpropyl)-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione, it is essential to stay updated on the latest research findings. Frequently asked questions like "What are the safety profiles of triazino-purine derivatives?" or "How can CAS No. 898448-87-8 be scaled up for industrial production?" reflect the practical challenges and opportunities associated with this compound. Collaborative efforts between academia and industry will be crucial in translating its potential into tangible benefits.

In summary, 3,9-dimethyl-1,7-bis(2-methylpropyl)-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione (CAS No. 898448-87-8) represents a fascinating intersection of chemistry, biology, and materials science. Its intricate structure and multifaceted applications make it a compelling subject for ongoing research. By addressing key questions and leveraging cutting-edge technologies, scientists can unlock new possibilities for this remarkable compound, paving the way for breakthroughs in diverse fields.